N-(4-sec-butylphenyl)-4-methyl-1-piperidinecarboxamide

• IUPAC Name: N-(4-butan-2-ylphenyl)-4-methylpiperidine-1-carboxamide
• InChI: InChI=1S/C17H26N2O/c1-4-14(3)15-5-7-16(8-6-15)18-17(20)19-11-9-13(2)10-12-19/h5-8,13-14H,4,9-12H2,1-3H3,(H,18,20)
• InChI Key: NQLCLKUJONXDFY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)N2CCC(CC2)C
• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol

Description

N-(4-sec-butylphenyl)-4-methyl-1-piperidinecarboxamide, commonly known as Bupivacaine, is a long-acting local anesthetic used for regional anesthesia and pain management. It was first synthesized in 1957 and has been widely used in clinical practice since then.

Mechanism of Action

Bupivacaine works by blocking sodium channels in nerve fibers, which prevents the propagation of action potentials and thereby blocks the transmission of pain signals. It has a higher affinity for sodium channels in sensory neurons than in motor neurons, which allows for selective blockade of sensory nerves.
Biochemical and Physiological Effects:
Bupivacaine has been shown to have a number of biochemical and physiological effects. It can cause vasodilation, which can lead to hypotension and bradycardia. It can also cause respiratory depression and muscle weakness. Bupivacaine has been shown to have a dose-dependent effect on cardiac conduction, which can lead to arrhythmias and cardiac arrest.

Advantages and Limitations for Lab Experiments

Bupivacaine has several advantages for use in lab experiments. It has a long duration of action, which allows for prolonged anesthesia and pain relief. It also has a low systemic toxicity, which makes it a safer option for use in animal studies. However, Bupivacaine has some limitations in lab experiments. It can be difficult to control the dose and duration of anesthesia, which can lead to variability in experimental results. It can also be difficult to reverse the effects of Bupivacaine, which can limit its use in certain experimental designs.

Future Directions

There are several future directions for research on Bupivacaine. One area of interest is the development of new formulations and delivery methods for Bupivacaine, which could improve its efficacy and safety profile. Another area of interest is the investigation of Bupivacaine's potential use in the treatment of chronic pain conditions, such as neuropathic pain and cancer pain. Additionally, there is a need for further research on the mechanism of action of Bupivacaine, which could lead to the development of new local anesthetics with improved properties.

Scientific Research Applications

Bupivacaine has been extensively studied for its use in regional anesthesia and pain management. It is commonly used for spinal anesthesia, epidural anesthesia, and peripheral nerve blocks. Bupivacaine has also been studied for its potential use in the treatment of neuropathic pain, cancer pain, and postoperative pain.